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Compound of Interest

Compound Name:
3-(2-Methylpropoxy)pyridin-2-

amine

CAS No.: 115835-70-6

Cat. No.: B3085869

Get Quote

CAS Registry Number: 115835-70-6 Chemical Formula: C

H

N

O Molecular Weight: 166.22 g/mol IUPAC Name: 3-(2-methylpropoxy)pyridin-2-amine
Synonyms: 3-Isobutoxypyridin-2-amine; 2-Amino-3-isobutoxypyridine[1]

Executive Summary
3-(2-Methylpropoxy)pyridin-2-amine is a functionalized aminopyridine derivative serving as a

high-value pharmacophore in medicinal chemistry.[1] Its structural core—an electron-rich 2-

aminopyridine with a lipophilic isobutoxy group at the C3 position—renders it an ideal scaffold

for ATP-competitive kinase inhibitors (e.g., CDK2, ROS1) and imidazo[1,2-a]pyridine synthesis.

This guide provides a comprehensive analysis of its synthesis, physicochemical properties, and

application in drug discovery.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3085869#bc-rfq
https://www.benchchem.com/product/b3085869/docs?utm_src=pdf-body#technical-guide-3-2-methylpropoxy-pyridin-2-amine
https://www.bldpharm.com/products/39903-01-0.html
https://www.benchchem.com/product/b3085869/docs?utm_src=pdf-body#technical-guide-3-2-methylpropoxy-pyridin-2-amine
https://www.bldpharm.com/products/39903-01-0.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8984125/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3085869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Physicochemical Properties[1]
[3][4][5][6]
The compound features a pyridine ring substituted with an amino group at position 2 and an

isobutoxy ether linkage at position 3. This specific substitution pattern modulates the basicity of

the pyridine nitrogen and enhances lipophilicity, facilitating membrane permeability in drug

candidates.

Table 1: Physicochemical Profile
Property Value Context/Relevance

CAS Number 115835-70-6 Primary Identifier

PubChem CID Search Required Database ID

SMILES CC(C)COC1=C(N)N=CC=C1 Chemoinformatics

LogP (Predicted) ~1.35 - 1.80
Optimal for Fragment-Based

Drug Discovery (FBDD)

pKa (Pyridine N) ~6.5 - 7.0
Protonation state at

physiological pH

H-Bond Donors
1 (NH

)

Critical for Hinge Binding

(Kinase)

H-Bond Acceptors
3 (Pyridine N, Ether O, NH

)

Interaction with Ser/Thr

residues

Topological Polar Surface Area ~48 Å²
Good oral bioavailability

predictor

Synthesis & Manufacturing Protocols
The synthesis of 3-(2-Methylpropoxy)pyridin-2-amine presents a classic regioselectivity

challenge: ensuring O-alkylation over N-alkylation when starting from 2-amino-3-

hydroxypyridine.[1] Two primary routes are established:
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Route A: Direct O-Alkylation (The "Green" Route)
This method utilizes 2-amino-3-hydroxypyridine as the starting material.[1] The key is

controlling the base and solvent to favor the harder nucleophile (Oxygen) over the softer

nucleophile (Nitrogen).

Reagents: 2-Amino-3-hydroxypyridine, 1-Bromo-2-methylpropane (Isobutyl bromide),

Cesium Carbonate (Cs

CO

).[1]

Solvent: DMF or DMSO (Polar aprotic promotes S

2).

Conditions: 60-80°C, 12-24 hours.[1]

Protocol:

Dissolve 2-amino-3-hydroxypyridine (1.0 eq) in anhydrous DMF (10 vol).

Add Cs

CO

(1.5 eq) and stir for 30 min at RT to form the phenoxide anion.

Add 1-Bromo-2-methylpropane (1.2 eq) dropwise.

Heat to 70°C and monitor by HPLC.

Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine (3x) to remove

DMF. Dry over Na

SO

and concentrate.

Purification: Flash chromatography (Hexane/EtOAc gradient).
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Route B: S Ar & Reduction (The "Scale-Up" Route)
This route avoids N-alkylation ambiguity by installing the ether linkage before the amine is fully

formed (or using a nitro precursor).[1]

Step 1 (S

Ar): 3-Fluoro-2-nitropyridine + Isobutanol + NaH

3-Isobutoxy-2-nitropyridine.[1]

Step 2 (Reduction): 3-Isobutoxy-2-nitropyridine + H

/Pd-C (or Fe/NH

Cl)

3-(2-Methylpropoxy)pyridin-2-amine.[1]

Why this route? It guarantees regioselectivity (O-alkylation) due to the strong electron-

withdrawing effect of the nitro group activating the C3-fluorine.[1]

Visualization: Synthesis Pathways

2-Amino-3-hydroxypyridine O-Alkylation
(Cs2CO3, DMF)

+ Isobutyl Bromide

3-Fluoro-2-nitropyridine 3-Isobutoxy-2-nitropyridine
+ Isobutanol / NaH

3-(2-Methylpropoxy)pyridin-2-amine
(CAS 115835-70-6)

Direct Route

Reduction
(H2, Pd/C)

Scale-Up Route

Click to download full resolution via product page

Caption: Comparison of Direct O-Alkylation (Route A) vs. Nitro-Reduction (Route B) for

synthesis.

Analytical Characterization
Validating the identity of CAS 115835-70-6 requires distinguishing it from its regioisomer (2-

isobutoxypyridin-3-amine).[1]
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Proton NMR ( H NMR, 400 MHz, DMSO-d )
7.50 (dd, 1H): H-6 of pyridine (deshielded by N).

6.90 (dd, 1H): H-4 (adjacent to alkoxy).

6.50 (dd, 1H): H-5.

5.60 (s, 2H): -NH

(Broad singlet, exchangeable).

3.75 (d, 2H): -O-CH

-CH (Distinctive doublet for isobutoxy).[1]

2.05 (m, 1H): -CH(CH

)

(Methine multiplet).

0.98 (d, 6H): -CH(CH

)

(Gem-dimethyl doublet).

HPLC Method (Quality Control)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 10 min.

Detection: UV at 254 nm and 210 nm.

Biological & Pharmaceutical Relevance[1][2][3][4][6]
[7][8][9]
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Kinase Inhibition (The "Hinge Binder")
The 2-aminopyridine motif is a "privileged scaffold" in kinase drug discovery. It mimics the

adenine ring of ATP, forming critical hydrogen bonds with the kinase hinge region.

Mechanism: The pyridine nitrogen acts as an H-bond acceptor, while the exocyclic amino

group acts as an H-bond donor.[1]

Role of C3-Isobutoxy: The bulky, lipophilic isobutoxy group occupies the hydrophobic back-

pocket (Gatekeeper region) of the kinase, enhancing selectivity and potency.

Target Classes: CDK2 (Cyclin-Dependent Kinase 2), ROS1, and ALK inhibitors.

Precursor for Imidazo[1,2-a]pyridines
Reacting 3-(2-methylpropoxy)pyridin-2-amine with

-haloketones yields 8-isobutoxyimidazo[1,2-a]pyridines.[1] This fused bicyclic system is a
potent pharmacophore found in anxiolytics (e.g., Zolpidem analogs) and anti-infectives.

Visualization: Pharmacophore Interaction

3-(2-Methylpropoxy)pyridin-2-amine

H-Bond Acceptor
(Pyridine N -> Hinge NH)

H-Bond Donor
(Amino NH2 -> Hinge C=O)

Hydrophobic Interaction
(Isobutoxy -> Gatekeeper Pocket)

Kinase ATP Binding Site

Click to download full resolution via product page

Caption: Molecular interaction mode of the aminopyridine scaffold within a kinase ATP-binding

pocket.
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Safety & Handling (SDS Highlights)
Hazard Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

Signal Word: Warning.

Handling: Use in a fume hood. Avoid dust formation.[1]

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the

amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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